Cas no 1187017-27-1 (3-(3-Bromopropyl)-1H-pyrazin-2-one)

• Product Name: 3-(3-Bromopropyl)-1H-pyrazin-2-one
• CAS No: 1187017-27-1
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 2105606
• Update Time: 2023-08-03

3-(3-Bromopropyl)-1H-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)pyrazin-2(1H)-one
• 3-(3-Bromopropyl)-1H-pyrazin-2-one

• Inchi： 1S/C7H9BrN2O/c8-3-1-2-6-7(11)10-5-4-9-6/h4-5H,1-3H2,(H,10,11)
• InChI Key： YDZFYHNKIGODCA-UHFFFAOYSA-N
• SMILES： BrCCCC1C(NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 211
• Topological Polar Surface Area: 41.5